Cas no 2098042-17-0 (5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole)

• Product name: 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole
• CAS No: 2098042-17-0
• MF: C₉H₁₄FN₃O
• MW: 199.225365161896
• CID: 5724899
• PubChem ID: 121199938

5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• starbld0044807
• 2098042-17-0
• F1907-2123
• 5-(4-fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole
• AKOS026707500
• 1,2,4-Oxadiazole, 5-(4-fluoro-2-pyrrolidinyl)-3-propyl-
• 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole

• Inchi： 1S/C9H14FN3O/c1-2-3-8-12-9(14-13-8)7-4-6(10)5-11-7/h6-7,11H,2-5H2,1H3
• InChI Key： HRXVHSXZPDCPGO-UHFFFAOYSA-N
• SMILES： FC1CNC(C2=NC(CCC)=NO2)C1

Computed Properties

• Exact Mass: 199.11209024g/mol
• Monoisotopic Mass: 199.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 317.0±52.0 °C(Predicted)
• pka: 5.49±0.10(Predicted)

Additional information on 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole

Introduction to 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole (CAS No. 2098042-17-0)

5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole, with the CAS number 2098042-17-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a fluorinated pyrrolidine moiety and a propyl substituent in the structure adds to its complexity and functional versatility.

The synthesis of 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole has been reported in several recent studies. One notable method involves the cyclization of an appropriate nitrile and an isocyanate derivative in the presence of a catalyst. This approach not only provides high yields but also allows for the facile introduction of various functional groups, making it a versatile platform for further chemical modifications. The fluorinated pyrrolidine ring is typically introduced via a fluorination reaction on a pre-existing pyrrolidine derivative, followed by coupling with the oxadiazole core.

In terms of its biological activity, 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been found to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, studies have indicated that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative species.

The pharmacokinetic properties of 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole have also been investigated. Preliminary data suggest that it has favorable absorption and distribution profiles, with good bioavailability and low toxicity. These characteristics make it a promising candidate for further development as a therapeutic agent. However, more extensive studies are needed to fully understand its metabolism and potential side effects.

In the context of drug discovery and development, 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole represents an exciting opportunity for researchers and pharmaceutical companies. Its unique structure and multifaceted biological activities position it as a valuable lead compound for the design of new drugs targeting various diseases. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential adverse effects.

The potential applications of 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole extend beyond traditional medicinal chemistry. For example, its antimicrobial properties make it a candidate for use in developing new antimicrobial coatings or materials. Additionally, its anti-inflammatory activity could be harnessed in the formulation of topical creams or ointments for treating skin conditions such as eczema or psoriasis.

In conclusion, 5-(4-Fluoropyrrolidin-2-yl)-3-propyl-1,2,4-oxadiazole (CAS No. 2098042-17-0) is a promising compound with a wide range of potential applications in both therapeutic and non-medical fields. Its unique structural features and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its full potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.